Cas no 83935-62-0 (1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato-)

• Product Name: 1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato-
• CAS No: 83935-62-0
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 725861
• PubChem ID: 2724530
• Update Time: 2025-04-19

1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato-
• 17-isocyanato-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
• 4'-ISOCYANATOBENZO-15-CROWN-5
• 4'-isocyanatobenzo-15-crown-5, AldrichCPR
• DTXSID70369151
• 83935-62-0
• SCHEMBL21124236

• Inchi： 1S/C15H19NO6/c17-12-16-13-1-2-14-15(11-13)22-10-8-20-6-4-18-3-5-19-7-9-21-14/h1-2,11H,3-10H2
• InChI Key： YJNIAJAKNITJDO-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=CC(=CC=2OCCOCC1)N=C=O

Computed Properties

• Exact Mass: 309.12100
• Monoisotopic Mass: 309.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2039 (rough estimate)
• Melting Point: 35-39 °C
• Boiling Point: 449.6°C (rough estimate)
• Flash Point: 202.6°C
• Refractive Index: 1.5080 (estimate)
• PSA: 75.58000
• LogP: 1.47490
• Solubility: Not available

1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-isocyanato- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38